Cas no 25212-15-1 (1,3-Pentadiene, homopolymer)

• Product Name: 1,3-Pentadiene, homopolymer
• CAS No: 25212-15-1
• MF: C₂₈H₃₃NO₉
• MW: 527.562928915024
• CID: 913635
• PubChem ID: 3084434
• Update Time: 2024-02-28

1,3-Pentadiene, homopolymer Chemical and Physical Properties

Names and Identifiers

• POLYPENTADIENE
• 1,3-Pentadiene, homopolymer

• Inchi： 1S/C28H33NO9/c1-5-28(35)11-18(38-19-10-16(29-3)23(30)12(2)37-19)14-9-15-21(26(33)22(14)27(28)34)24(31)13-7-6-8-17(36-4)20(13)25(15)32/h6-9,12,16,18-19,23,27,29-30,33-35H,5,10-11H2,1-4H3/t12-,16-,18-,19-,23+,27?,28+/m0/s1
• InChI Key： WUIMWJCNNGNEKX-ZINOOOSVSA-N
• SMILES： O([C@H]1C[C@@H]([C@@H]([C@H](C)O1)O)NC)[C@@H]1C2C=C3C(C4C(=CC=CC=4C(C3=C(C=2C([C@@](CC)(C1)O)O)O)=O)OC)=O

Computed Properties

• Exact Mass: 527.21553163g/mol
• Monoisotopic Mass: 527.21553163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines